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Compound of Interest

Compound Name: Boc-3,5-Dibromo-D-tyrosine

Cat. No.: B613738 Get Quote

Introduction

Boc-3,5-Dibromo-D-tyrosine is a halogenated derivative of the amino acid D-tyrosine,

featuring a tert-butyloxycarbonyl (Boc) protecting group on the amine.[1] This compound serves

as a crucial building block in synthetic organic chemistry, particularly in solid-phase peptide

synthesis (SPPS) and the development of novel therapeutics.[1][2] The presence of two

bromine atoms on the aromatic ring enhances the molecule's reactivity and introduces unique

steric and electronic properties.[2][3] These characteristics make it a valuable tool for

researchers in medicinal chemistry and drug development, aiding in the creation of modified

peptides with enhanced stability, bioactivity, and specific binding properties.[2]

Physicochemical Properties and Data
The key quantitative data for Boc-3,5-Dibromo-D-tyrosine are summarized in the table below.

These properties are essential for its handling, storage, and application in experimental

settings.
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Property Value References

Molecular Formula C₁₄H₁₇Br₂NO₅ [1][2][4][5][6]

Molecular Weight 439.10 g/mol [1][3][5]

CAS Number 204692-75-1 [1][2][5][6]

Appearance White to off-white powder [2][4]

Melting Point 139 - 143 °C [2]

Optical Rotation
[a]20/D = -34 ± 1° (c=1 in

Dioxane)
[2]

Storage Temperature 0 - 8 °C [2][4]

Applications in Research and Drug Development
The unique structure of Boc-3,5-Dibromo-D-tyrosine lends itself to a variety of applications in

scientific research, primarily centered around peptide and pharmaceutical development.

Peptide Synthesis: The compound is a valuable building block for synthesizing peptides with

modified properties.[2] The Boc protecting group allows for its controlled incorporation into a

growing peptide chain during standard solid-phase synthesis protocols.[1][3] The

dibrominated ring can influence the peptide's conformation and stability.[3]

Drug Development: Its enhanced reactivity and structural uniqueness are leveraged in

designing novel pharmaceuticals, particularly in cancer research.[2] By modifying peptide

sequences with this analog, scientists can develop therapies that target specific biological

receptors or pathways with improved selectivity and bioactivity.[2]

Bioconjugation: The bromine atoms can serve as handles for further chemical modifications

through cross-coupling reactions, allowing the attachment of other molecules.[3] This is

useful in creating targeted drug delivery systems or attaching fluorescent probes for

biological imaging.[2]

Structure-Activity Relationship (SAR) Studies: Incorporating this non-natural amino acid into

biologically active peptides helps researchers understand the critical interactions between a
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peptide and its target, providing insights for designing more potent enzyme inhibitors or

receptor ligands.[3]

Representative Experimental Protocol: Synthesis of
Dibromotyrosine
While a specific protocol for Boc-3,5-Dibromo-D-tyrosine is proprietary to chemical suppliers,

a general method for the dibromination of the tyrosine ring can be described. The following is a

representative procedure for the synthesis of 3,5-dibromo-L-tyrosine, which illustrates the core

chemical transformation.

Objective: To synthesize 3,5-dibromo-L-tyrosine via electrophilic aromatic substitution.

Materials:

L-Tyrosine

Dimethyl Sulfoxide (DMSO)

Hydrobromic Acid (HBr)

Acetic Acid (AcOH)

Procedure:

L-Tyrosine is dissolved in a mixture of hydrobromic acid and acetic acid.

Approximately 2.2 equivalents of dimethyl sulfoxide (DMSO) are added to the reaction

mixture.[7]

The reaction proceeds under controlled conditions, leading to the formation of 3,5-dibromo-

L-tyrosine in good yield.[7]

The reaction with 2.2 equivalents of DMSO favors the formation of the dibrominated product

over the mono-brominated version.[7]

Following the reaction, the product is isolated and purified.
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This method is noted for its simplicity, safety, and efficiency in producing gram quantities of the

dibrominated amino acid.[7] Subsequent protection of the amino group with a Boc anhydride

would yield the final Boc-protected product.

Workflow and Pathway Visualizations
The primary application of Boc-3,5-Dibromo-D-tyrosine is its incorporation into peptides via

Solid-Phase Peptide Synthesis (SPPS). The diagram below illustrates a simplified workflow for

a single coupling cycle using this amino acid.
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Caption: Workflow for one coupling cycle in SPPS using Boc-3,5-Dibromo-D-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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